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Compound of Interest

2-Chloro-1-(2,4-
Compound Name:

diaminophenyl)ethanone
CAS No.: 163595-54-8
Cat. No.: B067541

Get Quote

Executive Summary & Chemical Profile

2-Chloro-1-(2,4-diaminophenyl)ethanone is a high-potency synthetic intermediate
characterized by a "dual-hazard" molecular architecture. It combines a reactive

-chloroketone "warhead" (an alkylating agent) with an electron-rich aromatic diamine scaffold.
This structure suggests utility in heterocyclic synthesis (e.g., for antifungals or kinase inhibitors)
but necessitates rigorous containment due to its potential as a lachrymator, skin sensitizer, and
genotoxin.

Chemical Identity & Predicted Properties
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Property Description

Chemical Structure -chloro-2,4-diaminoacetophenone

Functional Groups -Haloketone (Reactive electrophile),

Phenylenediamine (Nucleophile/Redox-active)

) Solid (likely crystalline powder); prone to
Physical State _ S
darkening upon oxidation.[1][2]

Soluble in polar organic solvents (DMSO, DMF,

Solubility N

Methanol). Poor water solubility.

Air/Light Sensitive: Amines oxidize to quinone-
Stability imines (darkening). Hydrolysis Sensitive: The C-

Cl bond is labile in basic aqueous media.

Hazard Identification & Mechanistic Toxicology

This compound poses risks through two distinct molecular mechanisms. Researchers must

treat it as a mutagenic lachrymator.

A. The -Chloroketone Moiety (The "Tear Gas" Effect)

The 2-chloroacetyl group (

) is structurally analogous to 2-Chloroacetophenone (CN Gas).

e Mechanism: It acts as a potent electrophile, undergoing

alkylation with thiol (-SH) groups on the TRPAL ion channels in sensory nerve endings.

o Consequence: Immediate, severe irritation of eyes (lachrymation), respiratory tract, and skin.

o Reference:CDC/NIOSH -

-Chloroacetophenone IDLH Documentation [1].
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B. The Phenylenediamine Moiety (Systemic & Genetic
Toxicity)

The 2,4-diamino substitution pattern classifies this as an aromatic amine.
o Sensitization: Aromatic diamines are notorious contact allergens (skin sensitizers).

o Genotoxicity: Many phenylenediamine derivatives are mutagenic (Ames positive) due to
metabolic N-oxidation, forming hydroxylamines that bind to DNA.

o Systemic Effect: Absorption can lead to methemoglobinemia (cyanosis) by oxidizing
hemoglobin iron from

to

Reference:SCCS Opinion on Phenylenediamines [2].

C. Toxicity Pathway Diagram
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Caption: Dual-mechanism toxicity profile showing direct alkylation of sensory receptors and
metabolic activation of the amine scaffold.

Engineering Controls & PPE

Due to the risk of sensitization and lachrymatory effects, standard "benchtop" handling is
insufficient.

Primary Containment

e Solids (Weighing/Transfer): Must be performed in a Chemical Fume Hood with face velocity
>100 fpm. For quantities >1g, use a Glove Box or a powder containment hood to prevent
dust generation.

e Liquids/Solutions: Handle strictly within a fume hood.

o Atmosphere: Store and handle under Inert Gas (Argon/Nitrogen).[3] Oxygen exposure
causes rapid degradation (browning) and formation of unknown oxidation byproducts.

Personal Protective Equipment (PPE) Matrix

Body Part Recommendation Rationale

Double Gloving:Inner: Nitrile (4

mil)Outer: Silver Shield -Haloketones penetrate thin
Hands - . .

(Laminate) or thick Nitrile (8 nitrile rapidly. Laminate offers

mil) broad chemical resistance.

] ) Vapors/dust are lachrymators;
Chemical Goggles (Not just o )
Eyes airtight seal required to prevent
safety glasses) ) o
incapacitation.

Respirat P100/0V Cartridge (if outside Protection against organic
espirator
P Y hood) vapors and toxic particulates.

Prevent contamination of
Body Lab Coat + Chemical Apron street clothes (sensitization
risk).
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Experimental Handling Protocol

This protocol ensures safety during synthesis or isolation.

A. Synthesis/Reaction Setup

o Preparation: Dry all glassware. Ensure an inert atmosphere manifold is active.

o Reagent Addition: If reacting diamines with chloroacetyl chloride, add the acid chloride slowly
at 0°C. The reaction is highly exothermic and releases HCI gas.

e Solvent Choice: Use anhydrous DCM or THF. Avoid protic solvents (water/alcohols) during
the acylation step to prevent hydrolysis of the C-Cl bond.

B. Quenching & Work-up[4]

e Never quench directly with strong base (NaOH) if the product is the

-chloroketone, as this may cause polymerization or Favorskii rearrangement.

o« Recommended Quench: Pour reaction mixture into ice-cold dilute NaHCO3 or ammonium
chloride solution.

« |solation: Extract immediately. Do not leave the chloroketone in aqueous base for prolonged
periods.

C. Decontamination of Spills
For spills of the active

-chloroketone:

o Evacuate the immediate area if lachrymatory vapors are detected.

» Neutralizing Solution: Use a solution of 10% Sodium Thiosulfate in water. The thiosulfate
anion (

) is a soft nucleophile that rapidly displaces the chloride, rendering the "warhead" inactive [3].

o Reaction:
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+ Cleaning: Wipe surfaces with the thiosulfate solution, followed by soapy water.

Handling Workflow Diagram
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Start: 2-Chloro-1-(2,4-diaminophenyl)ethanone

State: Solid or Solution?

Solid Handling

Solution Handling

Weigh in Fume Hood
(Static-Free Spatula)

:

Dissolve in Inert Solvent
(DCM/DMF)

Reaction under Argon
(Temp < 25°C)

Quench: Ice/NaHCO3
(Avoid Strong Base)

Waste: Halogenated Organics
(Label: TOXIC/SENSITIZER)
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Caption: Step-by-step decision tree for safe handling from storage to waste disposal.
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Emergency Response

Scenario Immediate Action Medical Follow-up

Flush immediately with _ _
) ) Seek ophthalmologist. Risk of
Eye Contact water/saline for 15+ mins. Hold
) corneal damage.
eyelids open. Do not rub.

Wash with soap and water.[4]
Apply Polyethylene Glycol
Skin Contact (PEG 400) if available

(solubilizes organics better

Monitor for dermatitis or

cyanosis (blue lips/nails).

than water).

Move to fresh air.[4][5] If )
Monitor for pulmonary edema

Inhalation breathing is difficult, administer )
(delayed onset possible).
oxygen.[4]
) Rinse mouth. Do NOT induce Administer activated charcoal if
Ingestion N o _ .
vomiting (corrosive risk). advised by Poison Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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